Cas no 103434-09-9 (Bicyclo[2.2.1]heptane-1-carbonitrile)

• Product Name: Bicyclo[2.2.1]heptane-1-carbonitrile
• CAS No: 103434-09-9
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 230246
• PubChem ID: 145393
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-carbonitrile
• 1-Norbornylisocyanide
• 1-isocyanobicyclo[2.2.1]heptane
• 103434-09-9
• DTXSID50908406

• Inchi： 1S/C8H11N/c1-9-8-4-2-7(6-8)3-5-8/h7H,2-6H2
• InChI Key： ZGHGUYUIGKWVIH-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C12CCC(CC1)C2

Computed Properties

• Exact Mass: 121.08923
• Monoisotopic Mass: 121.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4
• XLogP3: 1.4

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 4.36